Cas no 2248394-14-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)acetate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)acetate is a specialized organic compound featuring a phthalimide core linked to an azepanyl-acetate moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of pharmacologically active intermediates. The presence of the azepane ring enhances solubility and bioavailability, while the phthalimide group offers stability and versatility in further functionalization. Its well-defined molecular architecture ensures consistent performance in coupling reactions and heterocyclic synthesis. This compound is particularly useful in medicinal chemistry research for designing novel bioactive molecules, where precise control over molecular interactions is critical. High purity and reliable synthesis protocols further support its utility in advanced applications.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)acetate structure

2248394-14-9 structure

Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)acetate

CAS No:2248394-14-9

MF:C₁₆H₁₈N₂O₄

MW:302.325124263763

CID:5993787

PubChem ID:165719610

Update Time:2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

- EN300-6514384
- 2248394-14-9
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)acetate
- Inchi： 1S/C16H18N2O4/c19-14(11-17-9-5-1-2-6-10-17)22-18-15(20)12-7-3-4-8-13(12)16(18)21/h3-4,7-8H,1-2,5-6,9-11H2
- InChI Key： COBWKLIHUSJRGN-UHFFFAOYSA-N
- SMILES： O(C(CN1CCCCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

Exact Mass: 302.12665706g/mol
Monoisotopic Mass: 302.12665706g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 433
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 66.9Å²

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6514384-1.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)acetate	2248394-14-9		1g	$0.0	2023-05-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)acetate Related Literature

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)acetate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)acetate (CAS: 2248394-14-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)acetate (CAS: 2248394-14-9) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isoindole and azepane moieties, has shown promising potential in various therapeutic applications, including enzyme inhibition and targeted drug delivery. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic pathways for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)acetate, emphasizing its efficient production through multi-step organic reactions involving phthalimide derivatives and azepane-containing intermediates. The compound's structural features, particularly the presence of the isoindole-1,3-dione core, contribute to its stability and reactivity, making it a versatile scaffold for further chemical modifications. Researchers have also explored its role as a prodrug, with the 2-(azepan-1-yl)acetate moiety facilitating enhanced cellular uptake and bioavailability.

In vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of key biological targets. For instance, it has been shown to inhibit specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its ability to cross the blood-brain barrier has sparked interest in its use for neurological disorders. Preliminary data indicate that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)acetate may also exhibit antitumor activity by interfering with cancer cell proliferation and inducing apoptosis.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research is focused on structural analogs and formulation strategies to improve its therapeutic index. Furthermore, safety and toxicity profiles are under investigation to ensure its suitability for clinical development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into viable therapeutic agents.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)acetate represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and broad biological activities position it as a candidate for further exploration in diverse therapeutic areas. Continued research will be essential to fully elucidate its mechanisms of action and clinical potential.